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Introduction
Black Hole Quencher®-1 (BHQ-1) N-hydroxysuccinimide (NHS) ester is a non-fluorescent

chromophore, or "dark quencher," integral to the advancement of fluorescence-based detection

methodologies.[1] Its principal application lies in Förster Resonance Energy Transfer (FRET), a

mechanism that allows for the sensitive detection of molecular interactions and conformational

changes in biomolecules.[2][3] The NHS ester functional group of BHQ-1 facilitates its covalent

conjugation to primary amines on biomolecules, such as proteins and amine-modified

oligonucleotides, enabling the development of customized FRET probes.[4][5] This guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

a detailed protocol for the application of BHQ-1 NHS in biomolecular labeling.

Chemical Structure and Properties
BHQ-1 is characterized by a polyaromatic-azo backbone, which is responsible for its broad

absorption spectrum and lack of native fluorescence. The N-hydroxysuccinimide ester is a

highly reactive functional group that specifically targets primary amines under mild alkaline

conditions to form stable amide bonds.

The IUPAC name for BHQ-1 NHS is (2,5-dioxopyrrolidin-1-yl) 4-[4-[[2-methoxy-5-methyl-4-[(4-

methyl-2-nitrophenyl)diazenyl]phenyl]diazenyl]-N-methylanilino]butanoate.
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Table 1: Physicochemical Properties of BHQ-1 NHS

Property Value Reference

Molecular Formula C30H31N7O7

Molecular Weight 601.61 g/mol

Appearance Dark red solid

Absorption Maximum (λmax) 534 nm

Extinction Coefficient at λmax 34,000 M⁻¹cm⁻¹

Effective Quenching Range 480 - 580 nm

Reaction Mechanism with Primary Amines
The conjugation of BHQ-1 NHS to a biomolecule is achieved through the reaction of the NHS

ester with a primary amine. This nucleophilic acyl substitution reaction results in the formation

of a stable amide bond and the release of N-hydroxysuccinimide. The reaction is most efficient

at a pH between 8.3 and 8.5.
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Reactants

Products

BHQ-1 NHS Ester

BHQ-1 Labeled Protein (Stable Amide Bond)

pH 8.3-8.5

N-hydroxysuccinimide (Byproduct)

Protein with Primary Amine (R-NH₂)

Start

Prepare Protein Solution
(1-10 mg/mL in pH 8.3-8.5 buffer)

Prepare Fresh BHQ-1 NHS
Stock Solution (in DMSO/DMF)

Add BHQ-1 NHS to Protein
(5-10x molar excess)

Incubate
(1-4h at RT or overnight at 4°C)

Purify Labeled Protein
(Gel Filtration/Desalting)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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